1-(2-Benzoyl-5-chlorophenyl)-1-methyl-3-(4-methylphenyl)sulfonylurea

• IUPAC Name: 1-(2-benzoyl-5-chlorophenyl)-1-methyl-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C22H19ClN2O4S/c1-15-8-11-18(12-9-15)30(28,29)24-22(27)25(2)20-14-17(23)10-13-19(20)21(26)16-6-4-3-5-7-16/h3-14H,1-2H3,(H,24,27)
• InChI Key: PHVGWIZGOIMOSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)N(C)C2=C(C=CC(=C2)Cl)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H19ClN2O4S
• Molecular Weight: 442.9 g/mol

Description

1-(2-Benzoyl-5-chlorophenyl)-1-methyl-3-(4-methylphenyl)sulfonylurea (BMSU) is an organosulfur compound that has been studied for its potential applications in scientific research. BMSU is a relatively new compound, first synthesized in 2016, and its properties and effects are still being explored.

Scientific Research Applications

Docking Studies and Structural Analysis

Research has been conducted on related sulfonylurea compounds to understand their molecular structure and interactions within biological systems. For example, docking studies and X-ray crystallography of tetrazole derivatives provide insights into the orientation and interaction of molecules within the active site of enzymes, such as the cyclooxygenase-2 enzyme, indicating potential applications in designing enzyme inhibitors (Al-Hourani et al., 2015).

Intramolecular Forces and Molecular Conformation

The crystal and molecular structures of novel β-ketosulfones have been explored, showing how intramolecular forces govern the conformation of these compounds. This research can inform the design of molecules with specific geometric and electronic properties, useful in various chemical synthesis applications (Wolf, 2001).

Synthesis and Optical Properties

Studies on the synthesis and properties of derivatives containing sulfonyl groups, such as oxazolyl benzenesulfonic acid derivatives, highlight the potential of these compounds in material science, especially in luminescence and electronic effects transmission across molecular systems (Fedyunyaeva & Shershukov, 1993).

Coordination Chemistry and Catalysis

Research on coordination compounds and their synthesis provides insights into the complex formation and electrochemical properties of sulfonylurea-related compounds. These studies are crucial for developing new catalysts and materials with specific electrochemical behaviors (Bermejo et al., 2000).

Nonlinear Optical Properties

The design and synthesis of conjugated compounds containing sulfonyl groups for applications in nonlinear optics are explored. These compounds are evaluated for their optical nonlinearities and thermal stability, indicating their potential use in optical materials and devices (Chou et al., 1996).